Cas no 2901095-12-1 (1-(2-Fluoro-5-methoxyphenyl)cyclobutanol)

• Product Name: 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol
• CAS No: 2901095-12-1
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6796147
• PubChem ID: 171368300
• Update Time: 2025-05-21

1-(2-Fluoro-5-methoxyphenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 2901095-12-1
• MFCD34772151
• 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol

• Inchi： 1S/C11H13FO2/c1-14-8-3-4-10(12)9(7-8)11(13)5-2-6-11/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： PTPSMMIYUOPSII-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CCC1)O)OC

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol

Comprehensive Guide to 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol (CAS No. 2901095-12-1): Properties, Applications, and Market Insights

1-(2-Fluoro-5-methoxyphenyl)cyclobutanol (CAS No. 2901095-12-1) is a fluorinated aromatic compound with a cyclobutanol moiety, gaining attention in pharmaceutical and material science research. This specialty chemical features a unique structural combination of a fluoro-methoxy phenyl group and a cyclobutanol ring, making it valuable for drug discovery and advanced material development. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its balanced lipophilicity and hydrogen bonding capacity.

The compound's molecular structure offers several advantages for modern chemistry applications. The fluorine atom at the 2-position enhances metabolic stability, while the methoxy group at the 5-position provides electronic modulation of the aromatic system. The cyclobutanol moiety introduces interesting conformational constraints that can influence biological activity when incorporated into larger molecular frameworks. These features make 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol particularly relevant for developing targeted therapeutics and specialty materials.

In pharmaceutical research, 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol serves as a versatile intermediate for drug discovery. Recent studies explore its potential in developing CNS-active compounds, with particular interest in its ability to cross the blood-brain barrier. The compound's structural features align with current trends in fluorinated drug development, addressing common questions about how fluorine affects drug properties and strategies for improving drug stability. Researchers are investigating its incorporation into molecules targeting neurological disorders and inflammatory conditions.

The material science applications of 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol are equally promising. Its unique structure makes it suitable for developing advanced polymers and liquid crystal materials. The compound's rigid yet functionalized architecture allows for the creation of materials with tailored thermal and optical properties. This aligns with growing industry demand for high-performance specialty chemicals that enable next-generation electronic displays and optical devices.

From a synthetic chemistry perspective, 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol presents interesting challenges and opportunities. The compound's preparation typically involves selective fluorination and cyclobutane ring formation strategies, topics frequently searched by synthetic chemists. Recent advances in photocatalysis and flow chemistry have improved the efficiency of producing such structurally complex intermediates, addressing common queries about sustainable synthesis methods for fluorinated compounds.

The market for 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol reflects broader trends in fine chemicals and pharmaceutical intermediates. With increasing demand for fluorinated building blocks, this compound has seen growing interest from contract research organizations and academic laboratories. Industry reports suggest particular demand from researchers working on GPCR-targeted drugs and kinase inhibitors, where its structural features offer potential advantages in molecular design.

Quality control and characterization of 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol involve standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and structural integrity, crucial for research applications. The analytical data also helps address frequent questions about how to characterize fluorinated compounds and what impurities to monitor in such specialty chemicals.

Storage and handling recommendations for 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol follow standard protocols for laboratory chemicals. The compound should be kept in a cool, dry environment, protected from light and moisture. These precautions maintain its stability and address common concerns about proper chemical storage and handling of fluorinated compounds in research settings.

Future research directions for 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol may explore its potential in catalysis and asymmetric synthesis. The compound's chiral center and functional group arrangement make it interesting for developing new chiral auxiliaries or ligands. This aligns with current interests in stereoselective synthesis and answers frequent searches about new chiral building blocks for organic chemistry.

In conclusion, 1-(2-Fluoro-5-methoxyphenyl)cyclobutanol (CAS No. 2901095-12-1) represents an important fluorinated intermediate with diverse applications in medicinal chemistry and materials science. Its unique structural features address current research needs in drug discovery and advanced materials development, while ongoing synthetic improvements make it increasingly accessible to researchers. As the demand for specialty fluorinated compounds grows, this chemical will likely see expanded use across multiple scientific disciplines.